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Compound of Interest

Compound Name: AH 7563

Cat. No.: B162112 Get Quote

Technical Guide: AH 7563
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available information on AH 7563. It is

important to note that AH 7563 is categorized as an analytical reference standard, and

extensive research on its physiological and toxicological properties has not been publicly

documented.[1]

Core Compound Information
AH 7563 is identified as an opioid based on its structural characteristics.[1] However, detailed

pharmacological and toxicological data are not available.

Property Value Source

CAS Number 63886-94-2 Cayman Chemical[1]

Molecular Formula C₁₆H₂₄N₂O Cayman Chemical[1]

Molecular Weight 260.4 g/mol Cayman Chemical[1]

Formal Name

N-[[1-

(dimethylamino)cyclohexyl]met

hyl]-benzamide

Cayman Chemical[1]
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Given that AH 7563 is structurally categorized as an opioid, it is hypothesized to interact with

opioid receptors, such as the mu-opioid receptor (MOR), kappa-opioid receptor (KOR), or

delta-opioid receptor (DOR). These are G protein-coupled receptors (GPCRs) that, upon

activation, initiate a cascade of intracellular signaling events.

A generalized signaling pathway for opioid receptor activation is depicted below. It is crucial to

understand that this is a representative pathway, and the specific interactions and downstream

effects of AH 7563 have not been experimentally determined.
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Generalized Opioid Receptor Signaling Pathway.

Experimental Protocols
Due to the limited publicly available research on AH 7563, detailed experimental protocols for

this specific compound are not available. Research on analogous compounds, such as AH-

7921, has involved methodologies that could potentially be adapted for the study of AH 7563.

These include:

In Vitro Receptor Binding Assays: To determine the binding affinity and selectivity of the

compound for various opioid receptors.

Functional Assays: To measure the functional activity of the compound at the receptor, such

as GTPγS binding assays or cAMP accumulation assays.
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In Vivo Behavioral Assays: In animal models to assess analgesic effects, sedative properties,

and potential for abuse.

Metabolic Stability Assays: Using liver microsomes or hepatocytes to determine the

metabolic fate of the compound.[2]

It is imperative that any research involving AH 7563 be conducted in compliance with all

applicable laws and regulations, and with appropriate safety measures in place, given its

classification as a novel synthetic opioid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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